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Compound of Interest

Compound Name: Parellin

Cat. No.: B1257211 Get Quote

Initial investigations into the chemical structure and biological activity of a compound identified

as "Parellin" have revealed a likely case of mistaken identity, pointing towards the compound

"Pannellin." However, a comprehensive search of available scientific literature and databases

for both "Parellin" and "Pannellin" has yielded limited information, particularly concerning its

biological functions, signaling pathways, and associated experimental data. This scarcity of

public information prevents the creation of an in-depth technical guide as requested.

Chemical Structure of Pannellin
The primary lead in the investigation for "Parellin" was the identification of "Pannellin" in the

PubChem database. It is plausible that "Parellin" is a misspelling or a less common synonym

for Pannellin. The available data provides a clear chemical structure for Pannellin.

Table 1: Chemical Identity of Pannellin[1]
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Identifier Value

IUPAC Name

methyl (10S,11R,12R,13S,14R)-10,11-

dihydroxy-8-methoxy-14-(4-methoxyphenyl)-13-

phenyl-4,6,15-

trioxatetracyclo[7.6.0.0³,⁷.0¹⁰,¹⁴]pentadeca-

1,3(7),8-triene-12-carboxylate

Molecular Formula C₂₈H₂₆O₉

Molecular Weight 506.5 g/mol

CAS Number 217481-12-4

The structure of Pannellin is complex, featuring a tetracyclic core. A visual representation of this

structure is essential for a complete understanding.

Pannellin (C₂₈H₂₆O₉)

Click to download full resolution via product page

Figure 1: 2D structure of Pannellin.

Biological Activity and Signaling Pathways: A
Knowledge Gap
Despite a thorough search for the biological activity, mechanism of action, and associated

signaling pathways of both "Parellin" and "Pannellin," no specific information could be retrieved

from the public domain. The scientific literature does not appear to contain studies detailing the

pharmacological effects or the molecular targets of this compound.

This lack of information makes it impossible to construct the requested diagrams of signaling

pathways, experimental workflows, or logical relationships involving Parellin/Pannellin.
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Similarly, the absence of published research means there is no quantitative data or detailed

experimental protocols to present.

Conclusion
While the chemical identity of the requested compound "Parellin" is most likely "Pannellin," as

evidenced by the detailed structural information available, its biological role remains enigmatic.

The absence of research papers, clinical studies, or any form of experimental data in the public

domain precludes the development of a comprehensive technical guide. Researchers and drug

development professionals interested in this compound would likely need to conduct

foundational research to elucidate its properties and potential therapeutic applications. Further

investigation into private research databases or direct contact with chemical suppliers who list

this compound may yield more information. However, based on publicly accessible knowledge,

the story of Parellin/Pannellin's biological function is yet to be written.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. What is the mechanism of Perampanel? [synapse.patsnap.com]

To cite this document: BenchChem. [Unraveling the Identity of Parellin: A Case of Mistaken
Identity and Data Scarcity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1257211#what-is-the-chemical-structure-of-parellin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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